N-[4-(4-methyl-1-piperazinyl)phenyl]cyclohexanecarboxamide
Overview
Description
“N-[4-(4-methyl-1-piperazinyl)phenyl]cyclohexanecarboxamide” is a chemical compound with the molecular formula C18H27N3O . It has a molecular weight of 301.43 .
Physical And Chemical Properties Analysis
The boiling point of “N-[4-(4-methyl-1-piperazinyl)phenyl]cyclohexanecarboxamide” is predicted to be 508.5±45.0 °C . Its density is predicted to be 1.123±0.06 g/cm3 (Temp: 20 °C; Press: 760 Torr) . The pKa is predicted to be 14.76±0.70 .Scientific Research Applications
Medicinal Chemistry and Drug Development
- Analgesic Activity : Recent investigations have highlighted the analgesic potential of N-[4-(4-methyl-1-piperazinyl)phenyl]cyclohexanecarboxamide. It demonstrated comparable or superior analgesic effects compared to paracetamol. Researchers are exploring its mechanism of action and potential clinical applications.
Mechanism of Action
Target of Action
The primary target of N-[4-(4-methyl-1-piperazinyl)phenyl]cyclohexanecarboxamide is the neurokinin 1 receptor . This receptor plays a crucial role in the transmission of pain signals in the central nervous system and is also involved in the induction of the vomiting reflex .
Mode of Action
N-[4-(4-methyl-1-piperazinyl)phenyl]cyclohexanecarboxamide acts as an antagonist at the neurokinin 1 receptor . By binding to this receptor, it prevents the action of its natural ligand, substance P. This results in the inhibition of pain signal transmission and the suppression of the vomiting reflex .
Biochemical Pathways
It is known that the neurokinin 1 receptor is involved in several signaling pathways, including the mapk/erk pathway, which is involved in cell proliferation, differentiation, and survival .
Result of Action
The molecular and cellular effects of N-[4-(4-methyl-1-piperazinyl)phenyl]cyclohexanecarboxamide’s action primarily involve the reduction of pain and nausea . By inhibiting the action of substance P at the neurokinin 1 receptor, it can effectively reduce the transmission of pain signals and suppress the vomiting reflex .
properties
IUPAC Name |
N-[4-(4-methylpiperazin-1-yl)phenyl]cyclohexanecarboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27N3O/c1-20-11-13-21(14-12-20)17-9-7-16(8-10-17)19-18(22)15-5-3-2-4-6-15/h7-10,15H,2-6,11-14H2,1H3,(H,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIUWQTDWGYJCCN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3CCCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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